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Compound of Interest

Compound Name: 3,5-Dimethyl-1-hexyn-3-ol-d5

Cat. No.: B1160112

Get Quote

Executive Summary
3,5-Dimethyl-1-hexyn-3-ol (CAS: 107-54-0), also known as Methylparafynol or Surfynol 61, is a

tertiary acetylenic alcohol used widely as a metabolic probe, a polymerization inhibitor, and a

surfactant intermediate.[1] In drug development, the deuterated isotopologue 3,5-Dimethyl-1-

hexyn-3-ol-

serves as a critical Internal Standard (IS) for LC-MS/MS quantitation in pharmacokinetic
studies.[1]

Accurate NMR characterization of the

analog is essential to validate isotopic purity and confirm the regiochemistry of the deuterium
label—typically located at the C3-methyl and C4-methylene positions derived from deuterated
precursors (e.g.,

-MIBK).[1] This guide provides a comparative analysis of the

and

spectra, highlighting the diagnostic signals required for quality control.
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Structural Logic & Spin Physics[1]
The Stereochemical Challenge
The molecule possesses a chiral center at C3.[1] While the commercial standard is usually a

racemate, the chirality induces magnetic non-equivalence in the adjacent protons.[1]

Diastereotopicity: The methylene protons at C4 are diastereotopic (

and

).[1] In the

H NMR of the unlabeled (

) compound, these do not appear as a simple doublet but as a complex ABX or AB system
(depending on the shift difference vs. coupling constant).[1]

Isotope Effect: In the

analog (assuming labeling at C3-Me and C4), the disappearance of this complex C4
multiplet is the primary confirmation of successful synthesis.[1]

Solvent Selection Strategy
CDCl

(Avoid for Quantitation): In Chloroform-d, the hydroxyl proton (

) and the acetylenic proton (

) often exhibit concentration-dependent chemical shift drifting and broadening due to
exchange.[1]

DMSO-

(Recommended): Dimethyl sulfoxide stabilizes the hydroxyl proton via hydrogen bonding,
resulting in a sharp singlet (or doublet if coupling to C3 occurs, though C3 is quaternary
here).[1] It also deshields the acetylenic proton, moving it into a distinct window (

3.0–3.5 ppm) and slowing exchange to reveal sharp coupling to C1.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://patents.google.com/patent/WO2016208719A1/en
https://patents.google.com/patent/WO2016208719A1/en
https://patents.google.com/patent/WO2016208719A1/en
https://patents.google.com/patent/WO2016208719A1/en
https://patents.google.com/patent/WO2016208719A1/en
https://patents.google.com/patent/WO2016208719A1/en
https://patents.google.com/patent/WO2016208719A1/en
https://patents.google.com/patent/WO2016208719A1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1160112?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocol
Sample Preparation
To ensure reproducibility and prevent line broadening from exchangeable protons:

Mass: Weigh 10–15 mg of analyte.

Solvent: Dissolve in 0.6 mL of DMSO-

(99.9% D).

Tube: Use a high-precision 5mm NMR tube (Wilmad 528-PP or equivalent) to minimize

shimming errors.[1]

Temperature: Equilibrate at 298 K (25 °C).

Acquisition Parameters (400 MHz+)
Pulse Sequence:zg30 (30° pulse) or zg (90° pulse) with sufficient relaxation delay (

).

Scans (NS): 16 (for

H), 1024+ (for

C).[1]

Spectral Width: -2 to 14 ppm (

H); -10 to 220 ppm (

C).[1]

Processing: Apply Exponential Multiplication (LB = 0.3 Hz) for

H; LB = 1.0 Hz for

C.
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Spectral Analysis: vs. Comparison
The following assignments assume the standard labeling pattern derived from

-4-methyl-2-pentanone: Deuteration at the C3-Methyl (

) and C4-Methylene (

).[1]

Proton ( H) NMR Data (in DMSO- )

Position Group
(Unlabeled)
Shift (

)

Multiplicity (

)
(Labeled)
Behavior

OH Hydroxyl 5.10 Singlet (sharp)
Unchanged

(Singlet)

C1-H Acetylenic 3.25 Singlet*
Unchanged

(Singlet)

C4-H Methylene 1.55 – 1.65
Multiplet (AB

System)

SILENT (Signal

disappears)

C5-H Methine 1.75
Septet (

Hz)

Simplified

(Coupling to C4

lost)

C3-Me Methyl 1.35 Singlet
SILENT (Signal

disappears)

C5-Me Isopropyl Me 0.92
Doublet (

Hz)

Unchanged

(Doublet)

> Note: The acetylenic proton may show small long-range coupling (

) to methyls in the

spectrum, which disappears in the
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spectrum.[1]

Carbon ( C) NMR & Deuterium Effects[1]
In the

spectrum, the carbon signals carrying deuterium will exhibit isotope shifts (upfield) and splitting
(

Hz).[1]

C3 (Quaternary): In

, this is a singlet at

68 ppm.[1] In

, it exhibits a

-isotope shift and may broaden due to coupling with the attached

and

.[1]

C3-Methyl: In

, a sharp singlet at

30 ppm.[1] In

, this becomes a Septet (1:3:6:7:6:3:1) due to coupling with three deuteriums (

Hz).[1]

C4 (Methylene): In

, a sharp signal at

50 ppm.[1] In

, this becomes a Quintet (1:2:3:2:1) due to coupling with two deuteriums.[1]
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Visualization of Structural Logic[1]
Molecular Connectivity & Labeling
The diagram below illustrates the connectivity and the specific sites of deuteration (Red nodes)

versus the static proton signals (Blue nodes).[1]
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Caption: Structural connectivity of 3,5-Dimethyl-1-hexyn-3-ol-d5. Red nodes indicate

deuterated positions (

) which are silent in

H NMR.[1]

Analytical Workflow for Validation
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Caption: Step-by-step validation logic for confirming the regiochemistry of the d5-label.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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